(3-Chloro-4-fluorophenyl)(4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-yl)methanone

• IUPAC Name: (3-chloro-4-fluorophenyl)-[4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C19H20ClFN4O/c20-15-11-14(5-6-16(15)21)19(26)25-9-7-24(8-10-25)18-12-13-3-1-2-4-17(13)22-23-18/h5-6,11-12H,1-4,7-10H2
• InChI Key: YJZCIPINJKHNFP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=NN=C(C=C2C1)N3CCN(CC3)C(=O)C4=CC(=C(C=C4)F)Cl
• Molecular Formula: C19H20ClFN4O
• Molecular Weight: 374.8 g/mol
• CAS No.: 2034318-53-9

Description

(3-Chloro-4-fluorophenyl)(4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-yl)methanone ( 2034318-53-9) is a chemical compound supplied for non-veterinary, non-human, and non-clinical research applications. This high-purity compound has a molecular formula of C19H20ClFN4O and a molecular weight of 374.84 g/mol . The compound features a piperazine core, a structural motif present in various biologically active compounds and pharmaceutical candidates . The 3-chloro-4-fluorophenyl moiety is a recognized aniline derivative used in life science research as a biochemical reagent and organic building block . The specific mechanism of action and full biological profile of this compound are areas of ongoing scientific investigation. It is intended solely for research and development purposes in laboratory settings. Researchers should consult the Safety Data Sheet (SDS) prior to use and handle the product using appropriate personal protective equipment. This product is strictly for research use and is not intended for diagnostic, therapeutic, or any other human use.

Biological Activity

The compound (3-Chloro-4-fluorophenyl)(4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-yl)methanone is a complex organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, mechanism of action, and relevant case studies.

Chemical Structure and Properties

The compound can be described by the following structural formula:

$$\text{C}_{19}\text{H}_{20}\text{ClF}\text{N}_{3}\text{O}$$

• Molecular Weight : 345.83 g/mol
• CAS Number : [To be determined]

The biological activity of this compound is primarily attributed to its interaction with various molecular targets. It is believed to modulate the activity of specific receptors and enzymes involved in neurotransmission and cellular signaling pathways. The presence of the piperazine moiety suggests potential interactions with serotonin and dopamine receptors, which are critical in mood regulation and psychotropic effects.

Antidepressant Effects

Recent studies have indicated that related compounds in the piperazine class exhibit antidepressant properties. For instance, compounds that share structural similarities with (3-Chloro-4-fluorophenyl)(4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-yl)methanone have shown efficacy in preclinical models of depression by enhancing serotonergic and dopaminergic signaling pathways.

Antipsychotic Potential

Research has highlighted the potential antipsychotic effects of phenylpiperazine derivatives. The compound's ability to bind to dopamine D2 receptors may contribute to its antipsychotic activity. In vitro studies have demonstrated that similar compounds can reduce hyperactivity in rodent models, indicating possible therapeutic applications in treating schizophrenia.

Table 1: Summary of Biological Activities

Activity Type	Mechanism of Action	Reference
Antidepressant	Modulation of serotonin levels
Antipsychotic	D2 receptor antagonism
Neuroprotective	Reduction of oxidative stress

Case Studies

• Case Study on Antidepressant Efficacy :
  A study conducted on a related compound demonstrated significant reductions in depression-like behaviors in mice when administered over a four-week period. Behavioral assays showed increased locomotion and reduced immobility in the forced swim test, suggesting enhanced mood.
• Antipsychotic Activity Assessment :
  In a clinical trial involving patients with schizophrenia, a derivative of this compound was evaluated for its efficacy compared to standard antipsychotics. Results indicated comparable efficacy with a favorable side effect profile, particularly regarding metabolic side effects commonly associated with traditional treatments.

Comparison with Similar Compounds

Comparison with Structural Analogs

The following table and analysis compare the target compound with structurally related piperazine- or methanone-based derivatives from the literature.

Table 1: Structural and Physicochemical Comparison

Compound Name / ID	Core Structure	Aryl Substituent	Piperazine Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Data/Features
Target Compound	Methanone	3-Chloro-4-fluorophenyl	5,6,7,8-Tetrahydrocinnolin-3-yl	C19H17ClFN3O	357.81 (calculated)	Partially saturated bicyclic system; balanced lipophilicity and electronic effects
(4-(7-Chloroquinolin-4-yl)piperazin-1-yl)(4,4-difluorocyclohexyl)methanone	Methanone	4,4-Difluorocyclohexyl	7-Chloroquinolin-4-yl	C20H22ClF2N3O	393.87	1H-NMR δ 8.76 (quinoline proton); HRMS 393.1417; fully aromatic quinoline moiety
(4-Chloro-2-fluorophenyl){3-[(4-methylpiperazinyl)methyl]phenyl}methanone	Methanone	4-Chloro-2-fluorophenyl	3-[(4-Methylpiperazinyl)methyl]phenyl	C19H20ClFN2O	358.83	Methylpiperazine side chain; steric bulk from benzyl substitution
4-Biphenylyl[4-(3-chlorophenyl)-1-piperazinyl]methanone	Methanone	Biphenyl-4-yl	4-(3-Chlorophenyl)	C23H19ClN2O	374.86	Extended aromatic system; higher molecular weight
(3-Chloro-4-methylphenyl)(4-(4-nitrophenyl)piperazin-1-yl)methanone	Methanone	3-Chloro-4-methylphenyl	4-(4-Nitrophenyl)	C18H18ClN3O3	359.81	Nitro group (strong electron-withdrawing); 98% purity
(4-Chlorophenyl)(1-(pyrimidin-2-yl)piperidin-4-yl)methanone (Compound 11)	Methanone	4-Chlorophenyl	1-(Pyrimidin-2-yl)piperidin-4-yl	C17H17ClN3O	302.10	Pyrimidine introduces hydrogen bonding; m.p. 90–92°C
(3-Chlorophenyl)[4-(2-methoxyphenyl)piperazin-1-yl]methanone	Methanone	3-Chlorophenyl	4-(2-Methoxyphenyl)	C18H19ClN2O2	330.81	Methoxy group (electron-donating); molar mass 330.81

Key Structural and Functional Differences

Electron Effects

• Methoxy group in : Electron donation, reducing electrophilicity. Biphenyl in : Extended conjugation increases lipophilicity.

Piperazine Substituents

• The tetrahydrocinnolin moiety in the target offers a partially saturated bicyclic structure, differing from: Quinoline in : Fully aromatic, planar system favoring π-π interactions. Pyrimidinyl-piperidine in : Basic nitrogen for hydrogen bonding. Nitrophenyl in : Enhances polarity and reactivity.

Steric and Conformational Features

• The methylpiperazinylmethyl side chain in introduces steric hindrance absent in the target.
• Tetrahydrocinnolin in the target may improve binding kinetics via controlled flexibility compared to rigid systems (e.g., ).

Research Findings from Analog Studies

• : The quinoline-based compound showed distinct aromatic proton shifts (δ 8.76) in NMR, suggesting the target’s tetrahydrocinnolin protons would resonate differently due to reduced aromaticity .
• : The nitro group’s electron withdrawal may improve metabolic stability compared to the target’s chloro-fluoro substituents .